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Compound of Interest

Compound Name: 5-deoxy-L-ribose

CAS No.: 18555-65-2

Cat. No.: B100109

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics of known

isomers of the molecular formula C5H10O4. This document is intended to serve as a valuable

resource for researchers, scientists, and professionals involved in drug development and

related fields by presenting detailed physicochemical data, biological activities, and relevant

experimental protocols.

Introduction
The molecular formula C5H10O4 represents a number of isomeric compounds with diverse

chemical structures and biological functions. This guide focuses on four prominent isomers: 2-

deoxy-D-ribose, 2,3-dihydroxy-3-methylbutanoic acid, monoacetin, and methyl

dimethoxyacetate. Each of these compounds possesses unique properties and plays distinct

roles in biological systems and chemical synthesis, making them subjects of interest in various

scientific disciplines.
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A summary of the key physicochemical properties of the C5H10O4 isomers is presented below

for easy comparison.

Property
2-deoxy-D-
ribose

2,3-dihydroxy-
3-
methylbutanoi
c acid

Monoacetin
Methyl
Dimethoxyacet
ate

Molecular Weight 134.13 g/mol 134.13 g/mol [1] 134.13 g/mol 134.13 g/mol

Appearance White solid -

Colorless to pale

yellow viscous

liquid[2]

Colorless liquid

Melting Point 91 °C[3] - 3 °C[4] -

Boiling Point - - 258 °C[4] 140-142 °C[5]

Density - - 1.21 g/mL[4]
1.096 g/mL at 25

°C

Solubility in

Water
Very soluble[3] Soluble Soluble[2][4] Soluble[5]

CAS Number 533-67-5 1756-18-9[1] 26446-35-5[4] 89-91-8

Isomer Profiles
2-deoxy-D-ribose
2-deoxy-D-ribose is a critical monosaccharide and a fundamental component of

deoxyribonucleic acid (DNA).[3] Its name signifies that it is a deoxy sugar derived from ribose

through the loss of a hydroxyl group at the 2-position.[3]

DNA Synthesis: As a key structural element of DNA, 2-deoxy-D-ribose is central to genetic

information storage and transmission in all living organisms.

Angiogenesis: 2-deoxy-D-ribose has been shown to promote the formation of new blood

vessels.[6] This pro-angiogenic activity is comparable to that of Vascular Endothelial Growth
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Factor (VEGF) and involves the upregulation of endogenous VEGF and Interleukin-8 (IL-8)

production.[6]

Apoptosis: Paradoxically, at higher concentrations, 2-deoxy-D-ribose can induce

programmed cell death (apoptosis) in various cell types. This process is linked to the

generation of oxidative stress and the depletion of intracellular glutathione (GSH).[7]
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Signaling cascade of 2-deoxy-D-ribose in promoting angiogenesis.

Apoptosis Induction Pathway of 2-deoxy-D-ribose
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Mechanism of 2-deoxy-D-ribose-induced apoptosis.

Endothelial Cell Tube Formation Assay:

This assay is used to assess the pro-angiogenic potential of 2-deoxy-D-ribose in vitro.

Preparation: Thaw a basement membrane matrix, such as Matrigel, on ice. Coat the wells of

a 96-well plate with a thin layer of the matrix and allow it to solidify at 37°C for 30 minutes.[8]

Cell Seeding: Harvest endothelial cells (e.g., HUVECs) and resuspend them in serum-free

medium. Seed the cells onto the prepared matrix.[8]
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Treatment: Add 2-deoxy-D-ribose to the wells at the desired concentration. Include a vehicle

control and a positive control (e.g., VEGF).[8]

Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4-18 hours.

[6]

Analysis: Visualize and quantify the formation of tube-like structures using a microscope.

Parameters such as the number of branch points and total tube length can be measured

using imaging software.[8]

Apoptosis Assay (Annexin V & Propidium Iodide Staining):

This flow cytometry-based assay detects apoptosis induced by 2-deoxy-D-ribose.

Cell Treatment: Culture cells (e.g., human fibroblasts) and treat them with the desired

concentration of 2-deoxy-D-ribose for a specified duration (e.g., 24 hours).[7]

Cell Harvesting and Staining: Harvest both adherent and floating cells. Wash the cells with

cold PBS and resuspend them in Annexin V binding buffer. Add Annexin V-FITC and

Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for

15 minutes.[8]

Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC

will stain apoptotic cells, while PI will stain necrotic or late apoptotic cells.[8]

Experimental Workflow for Apoptosis Assay
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Workflow for detecting apoptosis using Annexin V and PI staining.
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2,3-dihydroxy-3-methylbutanoic acid
2,3-dihydroxy-3-methylbutanoic acid, also known as α,β-dihydroxyisovalerate, is a dihydroxy

monocarboxylic acid.[1]

This compound is a key intermediate in the biosynthesis of branched-chain amino acids,

specifically valine, leucine, and isoleucine.[9] It is also involved in the biosynthesis of

pantothenate and coenzyme A.[9]

Amino Acid Biosynthesis: In this pathway, 2,3-dihydroxy-3-methylbutanoic acid is produced

from 3-hydroxy-3-methyl-2-oxobutanoic acid by the enzyme ketol-acid reductoisomerase. It

is subsequently converted to 2-oxoisovalerate by the enzyme dihydroxy-acid dehydratase.[9]

Branched-Chain Amino Acid Biosynthesis Pathway
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Role of 2,3-dihydroxy-3-methylbutanoic acid in BCAA biosynthesis.

Monoacetin
Monoacetin, also known as glycerol monoacetate, is the ester of glycerol and acetic acid.[10]

Monoacetin is commercially produced through the esterification of glycerol with acetic acid.

This reaction can be catalyzed by various acids.

Experimental Protocol for Monoacetin Synthesis:

Reactants and Catalyst: Glycerol and acetic acid are the primary reactants. A solid acid

catalyst, such as Amberlyst 36, can be used.[11]

Reaction Conditions: The reaction is typically carried out in a reflux system at elevated

temperatures (e.g., 90-110°C).[11] The molar ratio of acetic acid to glycerol and the catalyst

loading are key parameters that can be optimized.[4]
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Reaction Monitoring and Purification: The progress of the reaction can be monitored by

techniques such as gas chromatography. After the reaction is complete, the product mixture

can be purified to isolate monoacetin.

Synthesis Workflow for Monoacetin
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General workflow for the synthesis of monoacetin.
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Monoacetin is widely used in the food industry as an emulsifier and stabilizer.[2] It also finds

applications in the pharmaceutical and cosmetic industries as a solvent and humectant.[10]

Methyl Dimethoxyacetate
Methyl dimethoxyacetate is an organic compound that functions as a versatile chemical

intermediate.

Several methods exist for the synthesis of methyl dimethoxyacetate, including:

Carbonylation: Synthesis from methanol or methylal through a carbonylation reaction.

Esterification: Synthesis from methoxyacetic acid and methanol via an esterification reaction.

Oxidation and Esterification: Synthesis from ethylene glycol monomethyl ether through

oxidation to methoxyacetic acid, followed by esterification with methanol.

Methyl dimethoxyacetate is an important intermediate in the synthesis of various organic

compounds, including pharmaceuticals and agrochemicals. It is also used as a solvent and in

polymerization reactions.

Conclusion
The isomers of C5H10O4 exhibit a remarkable range of chemical and biological properties.

From the fundamental role of 2-deoxy-D-ribose in genetics and its dual capacity in

angiogenesis and apoptosis, to the metabolic importance of 2,3-dihydroxy-3-methylbutanoic

acid, and the industrial applications of monoacetin and methyl dimethoxyacetate, these

compounds highlight the profound impact of isomeric variations on molecular function. This

guide provides a foundational understanding of these isomers, offering valuable insights for

researchers and professionals in the fields of chemistry, biology, and medicine. Further

investigation into the signaling pathways and biological effects of these molecules will

undoubtedly continue to uncover new opportunities for therapeutic and industrial innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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